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Executive Summary
This technical guide provides a comprehensive analysis of the chemical properties and stability

profile of DPPE Fumarate, a compound also known as Tesmilifene Fumarate. While the

acronym "DPPE" is commonly associated with the phospholipid 1,2-dipalmitoyl-sn-glycero-3-

phosphoethanolamine in lipid-based drug delivery, the fumarate salt form directs the focus of

this guide to Tesmilifene. This compound has been investigated as a potentiator of

chemotherapy agents.[1] For researchers, scientists, and drug development professionals, a

thorough understanding of its fundamental physicochemical properties and stability is critical

for developing robust analytical methods, designing stable formulations, and ensuring

reproducible experimental outcomes. This document synthesizes publicly available data,

outlines authoritative experimental protocols, and provides field-proven insights into the

handling and characterization of this molecule.
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Nomenclature and Clarification
The acronym "DPPE" presents a notable ambiguity in chemical literature. It is widely used to

refer to 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine, a key phospholipid in

biomembrane research and liposomal formulations.[2][3] However, the subject of this guide is

the fumarate salt of 2-(4-benzylphenoxy)-N,N-diethylethanamine, for which "DPPE Fumarate"

is a recognized synonym alongside Tesmilifene Fumarate.[4] This distinction is crucial, as the

chemical structures, properties, and applications of these two compounds are entirely different.

This guide is exclusively focused on Tesmilifene Fumarate.

Tesmilifene Fumarate acts as an inhibitor of histamine binding at the intracellular histamine

(Hlc) site and has been studied for its ability to enhance the efficacy of cytotoxic agents in

cancer therapy.[1][5]

Chemical Identity
A precise identification is the foundation of all scientific work. The core chemical identifiers for

DPPE Fumarate (Tesmilifene Fumarate) are summarized below.
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Identifier Value Source

IUPAC Name

2-(4-benzylphenoxy)-N,N-

diethylethanamine;(E)-but-2-

enedioic acid

[4]

Synonyms
DPPE Fumarate, Tesmilifene

Fumarate, DPPEFumarate
[1][4]

CAS Number 1185241-83-1 (Fumarate Salt) [1][4]

Molecular Formula
C₁₉H₂₅NO · C₄H₄O₄ (or

C₂₃H₂₉NO₅)
[4][5]

Molecular Weight 399.49 g/mol [5]

Canonical SMILES

CCN(CC)CCOC1=CC=C(C=C

1)CC2=CC=CC=C2.C(=C/C(=

O)O)\C(=O)O

[4]

InChIKey
ZOOMDYHTGZSGDD-

WLHGVMLRSA-N
[4]

Physicochemical Properties
The physicochemical properties of an active molecule dictate its behavior in both biological and

pharmaceutical systems, influencing everything from absorption and distribution to formulation

and manufacturing.

Core Properties
The following table summarizes the key physical and chemical properties of DPPE Fumarate.
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Property Value Remarks / Source

Physical Form Solid, powder

Melting Point 137 - 142 °C (279 - 288 °F)
This range suggests a

relatively pure crystalline solid.

pKa
Fumaric Acid pKa1: 3.03,

pKa2: 4.54

The pKa values of the fumaric

acid counterion are critical for

solubility and formulation pH.

The basicity of the tertiary

amine in the parent molecule

would also be a key

parameter, though not

explicitly found in the search

results.[6]

Solubility
DMSO: ≥ 80 mg/mLWater: ≥

80 mg/mLEthanol: ≥ 80 mg/mL

High solubility in common

laboratory solvents is indicated

by the supplier. This suggests

good utility for in-vitro stock

solution preparation.[1]

Spectroscopic Characterization
Spectroscopic analysis provides an empirical fingerprint of the molecular structure, essential for

identity confirmation and purity assessment.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum of DPPE Fumarate is

expected to show characteristic peaks corresponding to its functional groups. Key expected

absorptions include:

~3000-3100 cm⁻¹: C-H stretching from the aromatic rings.

~2850-3000 cm⁻¹: C-H stretching from the aliphatic ethyl and benzyl groups.

~2500-3300 cm⁻¹ (very broad): O-H stretching from the carboxylic acid groups of

fumarate, often overlapping with C-H stretches.
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~1700 cm⁻¹ (strong): C=O stretching from the carboxylic acid of fumarate.

~1600, ~1450 cm⁻¹: C=C stretching vibrations within the aromatic rings.

~1240 cm⁻¹: C-O stretching from the aryl ether linkage.

~1100 cm⁻¹: C-N stretching of the tertiary amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive methods

for structural elucidation.

¹H NMR: The proton spectrum would show distinct signals for the aromatic protons on the

two phenyl rings, a singlet for the benzylic CH₂ group, triplets and quartets for the N-

diethyl groups, and characteristic triplets for the two CH₂ groups of the ethyl ether linkage.

The protons on the double bond of fumaric acid would appear as a singlet in the olefinic

region.

¹³C NMR: The carbon spectrum would confirm the presence of all unique carbon atoms,

including the aromatic carbons, the aliphatic carbons of the side chain, and the carbonyl

and olefinic carbons of the fumarate counterion. The use of computational methods, such

as Density Functional Theory (DFT), can aid in the precise assignment of complex

spectra.[7][8]

Stability Profile
Understanding the stability of DPPE Fumarate is paramount for ensuring data integrity and

developing a viable drug product. Stability must be considered in both the solid state and in

solution.

Solid-State Stability
Recommendation: Based on supplier data, the compound should be stored as a powder at

-20°C, desiccated.[1] This implies sensitivity to temperature and moisture.

Chemical Stability: The product is generally described as chemically stable under standard

ambient conditions (room temperature). However, for long-term storage, cryogenic

temperatures are recommended to minimize the risk of slow degradation.[1]
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Hygroscopicity: While not explicitly quantified, the recommendation to "Desiccate" suggests

that the compound may be hygroscopic. Water absorption can lead to physical changes

(caking) and chemical degradation, such as hydrolysis of the ether linkage, especially if

impurities are present.

Photostability: Aromatic ethers and amines can be susceptible to photodegradation. It is best

practice to store the compound protected from light.

Solution Stability
pH-Dependent Stability: The ether linkage in the DPPE molecule could be susceptible to

acid-catalyzed hydrolysis under strongly acidic conditions (pH < 2). The tertiary amine could

be prone to oxidation, a reaction that can be catalyzed by metal ions and light.

Solvent Choice: For solution-based assays, the choice of solvent is critical. While highly

soluble in DMSO, it's important to use fresh, anhydrous DMSO as moisture contamination

can reduce solubility and promote degradation over time.[1] For aqueous studies, buffered

solutions should be used to maintain a stable pH. The high reported water solubility (≥ 80

mg/mL) is advantageous for biological assays.[1]

Analytical and Experimental Protocols
The following sections provide authoritative, step-by-step methodologies for the

characterization of DPPE Fumarate. These protocols are designed to be self-validating and

explain the causality behind the experimental choices.

Protocol: Determination of Aqueous Solubility (Shake-
Flask Method)
This protocol describes the gold-standard shake-flask method for determining thermodynamic

solubility, a critical parameter for drug development.

Methodology Rationale: The shake-flask method is designed to achieve a true equilibrium

between the undissolved solid and the saturated solution, providing the most accurate measure

of thermodynamic solubility. The extended equilibration time and temperature control are

crucial for reproducibility.
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Step-by-Step Protocol:

Preparation: Add an excess amount of DPPE Fumarate powder to a series of glass vials.

The excess is critical to ensure that saturation is achieved and maintained throughout the

experiment.

Solvent Addition: Add a precise volume of the desired aqueous buffer (e.g., phosphate-

buffered saline, pH 7.4) to each vial.

Equilibration: Seal the vials and place them in a temperature-controlled shaker or rotator

(e.g., at 25°C and 37°C). Agitate the samples for a minimum of 48-72 hours. This extended

time is necessary to ensure that the system has reached equilibrium. A preliminary time-point

experiment (e.g., sampling at 24, 48, and 72 hours) should be run to confirm that the

concentration has plateaued.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for at least 2 hours to allow undissolved solids to settle. For more rapid and

complete separation, centrifuge the samples at a high speed (e.g., 14,000 rpm for 15

minutes).

Sampling: Carefully withdraw an aliquot from the clear supernatant. Take care not to disturb

the solid pellet at the bottom.

Filtration: Immediately filter the supernatant through a low-binding 0.22 µm filter (e.g., PVDF)

to remove any remaining microscopic particles. This step is crucial to avoid artificially

inflating the solubility measurement.

Analysis: Accurately dilute the filtered sample with a suitable mobile phase or solvent and

quantify the concentration of DPPE Fumarate using a validated analytical method, such as

HPLC-UV.

Calculation: Calculate the solubility based on the measured concentration and the dilution

factor. The experiment should be performed in triplicate to ensure statistical validity.
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Caption: Workflow for Shake-Flask Solubility Determination.
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Protocol: Forced Degradation Study Workflow
A forced degradation study is essential for identifying potential degradation pathways and

developing a stability-indicating analytical method.

Methodology Rationale: This workflow systematically exposes the drug substance to harsh

conditions (hydrolytic, oxidative, photolytic, thermal) as prescribed by ICH guidelines. The goal

is not to completely destroy the molecule but to induce ~5-20% degradation. This allows for the

separation and identification of degradants, proving the analytical method can distinguish the

intact drug from its breakdown products.

Step-by-Step Protocol:

Stock Solution Preparation: Prepare a stock solution of DPPE Fumarate in a suitable solvent

(e.g., 50:50 acetonitrile:water) at a known concentration (e.g., 1 mg/mL).

Stress Conditions: Aliquot the stock solution into separate vials for each stress condition:

Acid Hydrolysis: Add 0.1 N HCl.

Base Hydrolysis: Add 0.1 N NaOH.

Oxidation: Add 3% H₂O₂.

Thermal: Incubate a solution and a solid sample at an elevated temperature (e.g., 60°C).

Photolytic: Expose a solution and a solid sample to light meeting ICH Q1B requirements

(e.g., >1.2 million lux hours and >200 watt hours/m²).

Incubation: Place the vials under the specified conditions. Include control samples

(unstressed) stored at a reference temperature (e.g., 5°C) in the dark.

Time-Point Sampling: Withdraw samples at various time points (e.g., 2, 8, 24, 48 hours). The

goal is to find a time point with detectable degradation.

Neutralization: For acid and base samples, neutralize them with an equimolar amount of

base or acid, respectively, before analysis to prevent damage to the HPLC column.
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HPLC Analysis: Analyze all stressed and control samples using an HPLC-UV/DAD system.

The diode array detector (DAD) is crucial for assessing peak purity and identifying the UV

spectra of new peaks.

Data Evaluation:

Purity: Assess the purity of the main DPPE peak in each chromatogram.

Mass Balance: Calculate the mass balance (% Assay + % Total Impurities). A good mass

balance (95-105%) indicates that all major degradants have been detected.

Identify Pathways: Determine which conditions caused significant degradation to identify

the molecule's primary stability liabilities.

Stress Conditions

Prepare DPPE Fumarate
Stock Solution (1 mg/mL)

Acid
(0.1 N HCl)

Base
(0.1 N NaOH)

Oxidation
(3% H₂O₂)

Thermal
(60°C)

Photolytic
(ICH Q1B)

Analyze all samples
(stressed & control)

by HPLC-DAD

Evaluate Data:
- Purity

- Mass Balance
- Degradation Pathways

Click to download full resolution via product page

Caption: Workflow for a Forced Degradation Study.
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Conclusion and Recommendations
DPPE Fumarate (Tesmilifene Fumarate) is a compound with high solubility in common

laboratory solvents, making it amenable to in-vitro and formulation development work.

However, its stability profile requires careful management.

Key Recommendations for Researchers:

Procurement and Storage: Always confirm the chemical identity via CAS number. Store the

solid powder desiccated at -20°C and protected from light to ensure long-term integrity.

Solution Preparation: Use fresh, anhydrous solvents for preparing stock solutions. For

aqueous studies, use buffers to control pH and prepare solutions fresh daily to minimize the

risk of degradation.

Analytical Methods: When developing analytical methods, such as HPLC, a forced

degradation study is essential to prove the method is stability-indicating. Given the structure,

potential degradation products could arise from hydrolysis of the ether or oxidation of the

amine.

Formulation Development: The high aqueous solubility is a significant advantage. However,

the pH of the final formulation should be carefully selected to avoid the regions of lowest

stability (likely low pH). The potential for oxidation suggests that the inclusion of an

antioxidant and protection from light may be necessary for a liquid formulation.

By adhering to these guidelines and understanding the fundamental chemical properties

outlined in this guide, researchers can ensure the quality and reproducibility of their work with

DPPE Fumarate.

References
National Center for Biotechnology Information (2024). PubChem Compound Summary for

CID 45073473, Dppe fumarate. Retrieved from [Link]

National Center for Biotechnology Information (2024). PubChem Compound Summary for

CID 445468, 1,2-Dipalmitoyl-sn-glycero-3-phosphoethanolamine. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b560208/docs?utm_src=pdf-body#dppe-fumarate-chemical-properties-and-stability
https://www.benchchem.com/product/b560208/docs?utm_src=pdf-body#dppe-fumarate-chemical-properties-and-stability
https://www.benchchem.com/product/b560208/docs?utm_src=pdf-body#dppe-fumarate-chemical-properties-and-stability
https://pubchem.ncbi.nlm.nih.gov/compound/Dppe-fumarate
https://pubchem.ncbi.nlm.nih.gov/compound/445468
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Royal Society of Chemistry. (n.d.). Dalton Transactions. (General reference for spectroscopic

data interpretation). Retrieved from [Link]

Restek Corporation. (n.d.). Solubility for Common Extractable Compounds. (General

reference for solubility concepts). Retrieved from [Link]

chemeurope.com. (n.d.). 1,2-Bis(diphenylphosphino)ethane. Retrieved from [Link]

Wikipedia. (n.d.). 1,2-Bis(diphenylphosphino)ethane. Retrieved from [Link]

precisionFDA. (n.d.). 1,2-DIPALMITOYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE.

Retrieved from [Link]

Organic-Chemistry.org. (n.d.). 1,2-Bis(diphenylphosphino)ethane [Dppe]. Retrieved from

[Link]

Royal Society of Chemistry. (2024). 1,2-Bis-(diphenylphosphino)ethane (dppe) appended

cobalt(iii)-dithiocarbamates... New Journal of Chemistry. Retrieved from [Link]

ResearchGate. (n.d.). [1,2-Bis(diphenylphosphino)ethane-P,P′]dichloropalladium(II)

tris(deuterochloroform) solvate. Retrieved from [Link]

National Center for Biotechnology Information (2024). PubChem Compound Summary for

CID 74267, 1,2-Bis(diphenylphosphino)ethane. Retrieved from [Link]

InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. Retrieved from

[Link]

University of Colorado Boulder. (2022). pKa Data Compiled by R. Williams. Retrieved from

[Link]

Journal of Organometallic Chemistry. (1995). 1,2-bis(diisopropylphosphino)ethane (dippe);

crystal structures of... Retrieved from [Link]

ResearchGate. (n.d.). Spectroscopic (FT-IR, 1H, 13C NMR and UV–vis) characterization and

DFT studies... Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubs.rsc.org/en/journals/journalissues/dt
https://www.restek.com/en/technical-literature-library/articles/solubility-for-common-extractable-compounds/
https://www.chemeurope.com/en/encyclopedia/1%2C2-Bis%28diphenylphosphino%29ethane.html
https://en.wikipedia.org/wiki/1,2-Bis(diphenylphosphino)ethane
https://precision.fda.gov/substances/4FWH120Z1Z
https://www.organic-chemistry.org/globals/topics/protecting-groups/dppe-12-bisdiphenylphosphinoethane.html
https://pubs.rsc.org/en/content/articlelanding/2024/nj/d4nj01285b
https://www.researchgate.net/publication/230971037_12-Bisdiphenylphosphinoethane-PP'dichloropalladiumII_trisdeuterochloroform_solvate
https://pubchem.ncbi.nlm.nih.gov/compound/74267
https://instanano.com/all/characterization/ftir/ftir-functional-group-search/
https://www.colorado.edu/lab/russell/sites/default/files/attached-files/pka_data_compiled_by_r_williams.pdf
https://www.sciencedirect.com/science/article/pii/0022328X9505670I
https://www.researchgate.net/publication/329712061_Spectroscopic_FT-IR_1H_13C_NMR_and_UV-vis_characterization_and_DFT_studies_of_novel_8-4-methylthio-25-diphenylfuran-3-ylmethoxyquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (n.d.). Spectroscopic properties (FT-IR, NMR

and UV) and DFT studies of amodiaquine. Retrieved from [Link]

ResearchGate. (n.d.). Solubility of Decabromodiphenyl Ether in Different Solvents...

Retrieved from [Link]

University of Lisbon. (n.d.). Solubility of Polyethylenes in Different Solvents. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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